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Compound of Interest

Compound Name: cis,cis-3,6-Nonadienal-d4

Cat. No.: B12377789 Get Quote

Technical Guide: cis,cis-3,6-Nonadienal-d4
Disclaimer: As of the latest data retrieval, specific experimental data and detailed chemical

properties for cis,cis-3,6-Nonadienal-d4 are not readily available in public databases. The

information presented herein is based on the non-deuterated analogue, cis,cis-3,6-Nonadienal,

and general principles of isotopic labeling. Researchers interested in the deuterated compound

may need to custom synthesize it. BOC Sciences is a supplier that offers isotope labeling

services.[1]

Executive Summary
This technical guide provides a summary of the known chemical properties of cis,cis-3,6-

Nonadienal. Due to the absence of specific data for the deuterated form, cis,cis-3,6-
Nonadienal-d4, this document serves as a foundational reference for researchers and drug

development professionals. It outlines the core chemical data of the non-deuterated compound,

discusses potential synthetic considerations for its deuterated analogue, and provides a

framework for experimental design.

Chemical Properties of cis,cis-3,6-Nonadienal
The chemical properties of the non-deuterated cis,cis-3,6-Nonadienal are summarized below.

These values can serve as estimates for the deuterated compound, with the molecular weight

adjusted for the four deuterium atoms.

Table 1: General Chemical Properties of cis,cis-3,6-Nonadienal
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Property Value Source

Molecular Formula C₉H₁₄O [2]

Molecular Weight 138.21 g/mol [3]

CAS Number 21944-83-2 [2]

Appearance Colorless oil [3]

Boiling Point 201.79 °C (estimated) [4]

Flash Point 70.50 °C (estimated) [4]

Solubility in Water
318.8 mg/L at 25 °C

(estimated)
[4]

Note: The molecular weight of cis,cis-3,6-Nonadienal-d4 would be approximately 142.23

g/mol . The exact positions of the four deuterium atoms would need to be specified for

unambiguous identification.

Spectroscopic Data
Specific spectroscopic data for cis,cis-3,6-Nonadienal-d4 is not available. However, data for

the non-deuterated isomer, trans-2,cis-6-Nonadienal, can be found in public databases such as

PubChem and may provide some reference.[5] For the deuterated compound, 2H NMR would

be a critical analytical technique to confirm the location and incorporation of deuterium. Mass

spectrometry would also be essential to determine the isotopic purity.

Synthesis of Deuterated Compounds
The synthesis of selectively deuterated molecules is a specialized field. Generally, deuterated

compounds are prepared by introducing deuterium atoms at specific positions using deuterated

reagents.

A potential logical workflow for obtaining and characterizing cis,cis-3,6-Nonadienal-d4 is

outlined below.
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Caption: General workflow for the synthesis and characterization of a deuterated compound.
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Biological Context and Potential Applications
cis,cis-3,6-Nonadienal is a volatile compound found in cucumbers.[2] Studies suggest that

linolenic and linoleic acids are precursors for its biosynthesis.[2] The biosynthesis of nonadienal

isomers is thought to be catalyzed by hydroperoxide lyases.[3]

Deuterated standards like cis,cis-3,6-Nonadienal-d4 are valuable in metabolic studies and for

quantifying the endogenous levels of the non-deuterated compound using mass spectrometry-

based methods.

The biosynthetic pathway of related nonadienal compounds can be represented as follows:

Linolenic/Linoleic Acid

Hydroperoxide Intermediate

Lipoxygenase

Nonadienal

Hydroperoxide Lyase

Click to download full resolution via product page

Caption: Simplified biosynthetic pathway of nonadienals.

Handling and Storage
For the non-deuterated analogue, trans-2,cis-6-Nonadienal, it is recommended to keep the

container tightly closed in a dry, cool, and well-ventilated place. It should be kept away from

heat, sparks, and flame. Storage under nitrogen and refrigeration is also advised. It is stable

under normal conditions.

Conclusion
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While specific data for cis,cis-3,6-Nonadienal-d4 is currently unavailable, this guide provides

a comprehensive overview of the properties of its non-deuterated counterpart and outlines a

general approach for its synthesis and characterization. The information presented here should

serve as a valuable resource for researchers and professionals in the field of drug development

and metabolic research. Further experimental work is required to elucidate the specific

properties and behavior of the deuterated compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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